Cas no 445-29-4 (2-Fluorobenzoic acid)

• Product Name: 2-Fluorobenzoic acid
• CAS No: 445-29-4
• MF: C₇H₅FO₂
• MW: 140.111805677414
• MDL: MFCD00002405
• CID: 37422
• PubChem ID: 9935
• Update Time: 2025-06-09

2-Fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluorobenzoic acid
• 2-Fluorobenzoicaid
• OFBA
• O-FLUOROBENZOIC ACID
• RARECHEM AL BO 0015
• 2-fluoro-benzoicaci
• Benzoic acid, o-fluoro-
• o-Fluorbenzoesaeure
• o-fluoro-benzoicaci
• ortho-Fluorobenzoic acid
• Fluorobenzoicacidminwhitepowder
• o-Fluorobenzoic Acid 2-Fluorobenzoic Acid
• 2-Fluorobenzoi acid
• Benzoic acid, 2-fluoro-
• 2-FLUOROICBENZOIC ACID
• 2-FLUOROBENZOHYDRAZIDE
• MAP14350
• fluorobenzoic acid
• o-Fluorbenzoesaeure [German]
• 2-Fluoro-Benzoic Acid
• 64UZ32KOO4
• NSTREUWFTAOOKS-UHFFFAOYSA-N
• Benzoic acid, fluoro-
• 2-FluorobenzoicAcid
• PubChem9650
• 2-fluoro benzoic acid
• WLN: QVR BF
• 2-Flu
• 2-fluorobenzenecarboxylic acid
• EINECS 207-158-1
• AI3-33424
• 2-FLUOROBENZOIC-D4 ACID
• Q-200284
• SY001376
• 4-09-00-00950 (Beilstein Handbook Reference)
• 41406-98-8
• NSC10319
• D70123
• NSC-10319
• F0035
• FT-0668608
• HY-Y1115
• 3U4
• 10.14272/NSTREUWFTAOOKS-UHFFFAOYSA-N
• A826617
• AKOS000119772
• 2-Fluorobenzoic acid, 97%
• FT-0612411
• o-FluorbenzoesA currencyure
• CHEMBL114383
• SCHEMBL97828
• C02359
• CS-W019975
• EN300-18334
• Q27109225
• 445-29-4
• UNII-64UZ32KOO4
• o-Fluorobenzoate
• MFCD00002405
• BRN 0971265
• doi:10.14272/NSTREUWFTAOOKS-UHFFFAOYSA-N
• F2191-0059
• DTXSID1060001
• InChI=1/C7H5FO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10
• NSC 10319
• BS-3794
• AM20040490
• NS00080081
• Z57914061
• CHEBI:19577
• STL164084
• o-Fluorobenzoic Acid; NSC 10319;
• DB-024033

• MDL： MFCD00002405
• Inchi： 1S/C7H5FO2/c8-6-4-2-1-3-5(6)7(9)10/h1-4H,(H,9,10)
• InChI Key： NSTREUWFTAOOKS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(=O)O
• BRN： 0971265

Computed Properties

• Exact Mass: 140.02700
• Monoisotopic Mass: 140.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Nearly white coarse powder
• Density: 1.46 g/cm3
• Melting Point: 122-125 °C (lit.)
• Boiling Point: 244.7°C at 760 mmHg
• Flash Point: 109℃
• Solubility: 7.2g/l
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 37.30000
• LogP: 1.52390
• pka: 3.27(at 25℃)
• Solubility: Insoluble in water, 95% ethanol solution and toluene solution, soluble in methanol, absolute ethanol, ether, acetone and benzene.

2-Fluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H335
• Warning Statement： P261
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38
• Safety Instruction： S22-S26-S28-S24/25-S37/39
• RTECS：DH0250000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Fluorobenzoic acid

Recent Advances in the Application of 2-Fluorobenzoic Acid (CAS 445-29-4) in Chemical Biology and Pharmaceutical Research

2-Fluorobenzoic acid (CAS 445-29-4) has emerged as a key structural motif in medicinal chemistry and chemical biology due to its unique physicochemical properties and versatile applications. Recent studies have highlighted its importance as a building block for drug development, particularly in the design of enzyme inhibitors and receptor modulators. The fluorine atom at the ortho position confers enhanced metabolic stability and improved binding affinity, making this compound particularly valuable in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2-fluorobenzoic acid derivatives as potent inhibitors of carbonic anhydrase IX, a target for cancer therapy. The research team systematically modified the 2-fluorobenzoic acid scaffold and identified several compounds with nanomolar inhibitory activity. These findings open new avenues for developing targeted therapies against hypoxic tumors, where carbonic anhydrase IX is overexpressed.

In the field of radiopharmaceuticals, 2-fluorobenzoic acid has gained attention as a precursor for ¹⁸F-labeled compounds used in positron emission tomography (PET). A recent breakthrough published in Nuclear Medicine and Biology (2024) described an improved radiosynthesis method for [¹⁸F]2-fluorobenzoic acid, achieving higher yields and purity compared to conventional approaches. This advancement significantly enhances the potential for clinical translation of PET tracers based on this scaffold.

The compound's role in agrochemical research has also expanded, with several patents filed in 2023-2024 describing novel 2-fluorobenzoic acid derivatives as plant growth regulators and fungicides. The fluorine substitution appears to improve both the activity and environmental persistence of these agricultural chemicals, though further studies are needed to assess their ecological impact.

From a synthetic chemistry perspective, recent methodological developments have enabled more efficient access to 2-fluorobenzoic acid derivatives. A 2024 Organic Letters publication detailed a copper-catalyzed fluorination protocol that allows direct introduction of fluorine at the ortho position of benzoic acids, significantly streamlining the synthesis of this important class of compounds.

Ongoing clinical trials are investigating several drug candidates containing the 2-fluorobenzoic acid moiety, particularly in the areas of oncology and neurology. Preliminary results from Phase I/II trials of a 2-fluorobenzoic acid-based HDAC inhibitor show promising antitumor activity with manageable toxicity profiles, suggesting potential for combination therapies in hematological malignancies.

Future research directions for 2-fluorobenzoic acid (CAS 445-29-4) appear to focus on three main areas: development of more selective enzyme inhibitors, optimization of radiopharmaceutical applications, and exploration of its potential in targeted drug delivery systems. The compound's versatility and the continuous methodological improvements in its synthesis and modification ensure its ongoing relevance in chemical biology and pharmaceutical research.